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Compound of Interest

Compound Name: 2-Azidoethanol-d4
Cat. No.: B15621786
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Technical Guide: 2-Azidoethanol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Azidoethanol-d4, a deuterated
derivative of 2-Azidoethanol, a versatile bifunctional reagent. This document covers its
fundamental properties, synthesis, and key applications, with a focus on its utility in
bioconjugation and chemical synthesis.

Core Data Presentation

Quantitative data for 2-Azidoethanol and its deuterated analog are summarized below.
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2-Azidoethanol-d4

Property 2-Azidoethanol
(Calculated)
Chemical Formula C2HsNs3O[1][2] C2HD4NsO
Molecular Weight 87.08 g/mol [1][2] 91.11 g/mol
Colorless to pale yellow o
Appearance o N/A (Expected to be similar)
liquid[3]
. : N/A (Expected to be slightly
Boiling Point ~95°CJ3]; 60°C[1] ]
higher)
_ N/A (Expected to be slightly
Density ~1.000 g/cm?3[1]

higher)

Reagent in "click chemistry", ) )
. Isotopic labeling for
glycosylation, and as a blocker o )
mechanistic studies and as a

Primary Applications for 2'-deoxy-ethynyluridine )
) ) heavy standard in mass
(EdU) in nuclear DNA studies.
spectrometry.
[2]4]

Synthesis of 2-Azidoethanol

While specific protocols for 2-Azidoethanol-d4 are not readily available in the literature, its
synthesis can be inferred from the well-established methods for the non-deuterated compound.
The primary route involves a nucleophilic substitution (SN2) reaction where an azide salt
displaces a halide from an ethanol backbone.[5] To synthesize the d4 isotopologue, one would
start with the corresponding deuterated haloethanol.

Experimental Protocol: Synthesis from 2-Bromoethanol

This protocol is adapted from established procedures for 2-Azidoethanol and can be modified
for the deuterated version by using 2-bromoethanol-d4.

Materials:
e 2-Bromoethanol (or 2-bromoethanol-d4)

e Sodium Azide (NaNs)
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 Distilled Water

o Diethyl ether

e Magnesium Sulfate (anhydrous)

Procedure:

 In a round-bottom flask, dissolve 2-bromoethanol (1.0 equivalent) in distilled water.[3][6]

o Cool the solution to 0°C in an ice bath.

o Slowly add sodium azide (1.5 - 3.0 equivalents) portion-wise while stirring vigorously.[3][6]

» Allow the reaction mixture to slowly warm to room temperature and continue stirring for at
least 4 hours.[6][7]

o Heat the mixture to 80°C and stir overnight under reflux.[3][6][8]

 After cooling to room temperature, extract the aqueous mixture with diethyl ether (3x
volume).[6][8]

o Combine the organic layers and dry over anhydrous magnesium sulfate.[3][6]

 Filter the solution and remove the solvent under reduced pressure (e.g., using a rotary
evaporator) to yield 2-azidoethanol as an oil.[3][5][6]

Note: Organic azides are potentially explosive and should be handled with appropriate safety
precautions.

Applications in Bioconjugation and Chemical
Synthesis

2-Azidoethanol is a valuable tool in chemical biology and drug development due to its
bifunctional nature, possessing both a reactive azide group and a hydroxyl group.
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Copper(l)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) - "Click Chemistry"

The azide group of 2-Azidoethanol readily participates in the copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC), a cornerstone of "click chemistry".[3][5] This reaction allows for the
efficient and specific covalent ligation of the 2-azidoethanol moiety to molecules containing a
terminal alkyne, forming a stable triazole linkage. The hydroxyl group can then be used for
further functionalization or to enhance hydrophilicity.

Reaction Preparation
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A generalized workflow for a copper-catalyzed azide-alkyne cycloaddition (CUAAC) reaction.

Glycosylation

2-Azidoethanol serves as a reagent in glycosylation reactions.[2][4] The azide group can be a
precursor to an amine, which is a common functionality in natural sugars, or it can be used to
attach the glycosyl moiety to other molecules via click chemistry. Gold-catalyzed SN2
glycosylation is a method for the stereoselective synthesis of 2-azido-2-deoxyglycosides.[9]
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The role of 2-Azidoethanol in the synthesis of glycoconjugates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Molecular weight of 2-Azidoethanol-d4]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621786/docs#molecular-weight-of-2-azidoethanol-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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